Cas no 2228717-86-8 (O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228717-86-8
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6508675
• PubChem ID: 165866841
• Update Time: 2025-11-06

O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine
• 2228717-86-8
• EN300-1792354
• O-{[1-(1-methyl-1H-indol-4-yl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C13H16N2O/c1-15-8-5-10-11(3-2-4-12(10)15)13(6-7-13)9-16-14/h2-5,8H,6-7,9,14H2,1H3
• InChI Key： AIPJGXNINGFLPG-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC=CC3=C2C=CN3C)CC1)N

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.2Ų

Additional information on O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228717-86-8 and Product Name: O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine

The compound with the CAS number 2228717-86-8 and the product name O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 1-methyl-1H-indol-4-yl moiety and a cyclopropylmethyl group in its molecular structure suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in drug design. The 1-methyl-1H-indol-4-yl substituent, a derivative of indole, is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This moiety has been extensively studied for its ability to modulate enzyme activity and receptor binding, which are critical factors in the development of novel therapeutic agents.

The cyclopropylmethyl group adds another layer of complexity to the compound's structure, contributing to its unique physicochemical properties. Cyclopropyl-substituted compounds are often associated with enhanced metabolic stability and improved bioavailability, attributes that are highly desirable in drug candidates. The combination of these two functional groups in O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

In the context of modern drug discovery, the compound's potential has been further underscored by computational studies and molecular modeling techniques. These approaches have enabled researchers to predict the compound's binding affinity to various biological targets, including enzymes and receptors involved in critical disease pathways. Preliminary findings indicate that O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine exhibits promising interactions with targets relevant to neurological disorders, cancer, and inflammatory conditions.

The hydroxylamine functional group present in the compound's name is another key feature that warrants detailed discussion. Hydroxylamine derivatives have been recognized for their diverse biological activities, ranging from antioxidant properties to roles as intermediates in synthetic chemistry. The incorporation of this group into the molecular framework of O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine may contribute to its ability to modulate redox-sensitive signaling pathways, which are implicated in numerous pathological conditions.

Current research trends in medicinal chemistry emphasize the development of hybrid molecules that integrate multiple pharmacophoric elements to enhance therapeutic efficacy. The structural features of O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine, including the aforementioned moieties, align well with this trend. By combining indole derivatives with cyclopropyl-substituted hydroxylamine compounds, researchers aim to create molecules that exhibit enhanced potency and selectivity.

Furthermore, the synthesis of this compound represents a testament to the advancements in synthetic methodologies that have enabled the construction of complex molecular architectures. Modern synthetic strategies have made it possible to efficiently incorporate diverse functional groups into organic molecules, facilitating the exploration of novel chemical space. The synthesis of O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine exemplifies these capabilities and underscores the growing sophistication of pharmaceutical chemistry.

The potential applications of this compound extend beyond academic research and into clinical development. As interest in targeted therapies grows, compounds like O-{1-(1-methyl-1H-indol-4-yl)cyclopropylmethyl}hydroxylamine hold promise for addressing unmet medical needs. By leveraging its unique structural features and predicted biological activities, this compound could serve as a foundation for the development of new drugs that offer improved therapeutic outcomes.

In conclusion, the compound with CAS number 2228717-86-8 and product name O-{1-(1-methyl-1H-indol-4-y)cyclopropymethy hydrox ylamine represents a significant contribution to pharmaceutical chemistry. Its innovative structure, characterized by key moieties such as 1-methyl - ̃ H -indol - 4 - yl and cyclo prop ylm eth yl, positions it as a promising candidate for further investigation. As research continues to uncover new applications for this class of compounds, their potential role in addressing complex diseases will likely become more apparent.